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Compound of Interest

Compound Name: Ledipasvir (acetone)

Cat. No.: B15158386 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides a comprehensive

operational and disposal plan for managing Ledipasvir dissolved in acetone, a common

scenario in pharmaceutical research. The following procedural guidance is designed to answer

specific operational questions, fostering a safe and efficient laboratory environment.

Hazard Identification and Risk Assessment
Before handling Ledipasvir in acetone, it is crucial to understand the associated hazards.

Ledipasvir is a potent antiviral compound, and while specific occupational exposure limits are

not established, it should be handled with care to avoid inhalation, ingestion, or skin contact.[1]

Acetone is a highly flammable liquid and can cause serious eye irritation.[2][3] High

concentrations of acetone vapor may lead to drowsiness or dizziness.[2][3]

Table 1: Hazard Identification
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Substance CAS Number Hazard Statements

Ledipasvir 1256388-51-8
May cause damage to organs.

[1]

Ledipasvir (acetone) 1441674-54-9

Harmful if swallowed. Causes

skin irritation. Causes serious

eye irritation. May cause

respiratory irritation.[4]

Acetone 67-64-1

Highly flammable liquid and

vapour. Causes serious eye

irritation. May cause

drowsiness or dizziness.[2][3]

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

outlines the minimum required PPE for handling Ledipasvir in acetone.

Table 2: Required Personal Protective Equipment

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

To prevent skin contact with

Ledipasvir and acetone.[4]

Eye Protection
Safety goggles or a face

shield.

To protect eyes from splashes

of the solution.[4][5]

Body Protection
A lab coat or chemical-

resistant apron.

To protect skin and clothing

from spills.[4]

Respiratory Protection
A NIOSH-approved respirator

with organic vapor cartridges.

Recommended when handling

large quantities or in poorly

ventilated areas to prevent

inhalation of acetone vapors.

[4]
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Engineering Controls
Engineering controls are designed to remove the hazard at the source and are a critical

component of safe handling.

Ventilation: All work with Ledipasvir in acetone must be conducted in a certified chemical

fume hood to minimize the inhalation of acetone vapors.

Safety Equipment: An accessible safety shower and eyewash station are mandatory in the

work area.[4]

Operational Plan: Step-by-Step Handling Procedure
This section provides a detailed, step-by-step protocol for the safe handling of Ledipasvir in

acetone.

Experimental Workflow Diagram
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Workflow for Handling Ledipasvir in Acetone
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Caption: Safe handling workflow for Ledipasvir in acetone.
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Detailed Protocol:

Preparation:

Don PPE: Before entering the laboratory, put on all required personal protective equipment

as specified in Table 2.

Prepare Fume Hood: Ensure the chemical fume hood is operational and the sash is at the

appropriate working height.

Weigh Ledipasvir: Carefully weigh the required amount of Ledipasvir powder on a tared

weigh boat inside the fume hood to minimize the risk of inhalation.

Measure Acetone: Measure the required volume of acetone in a graduated cylinder.

Handling:

Dissolution: Slowly add the weighed Ledipasvir to the acetone in an appropriate container

(e.g., a beaker or flask) within the fume hood. Stir gently until the solid is completely

dissolved.

Experimental Procedure: Conduct all subsequent experimental steps involving the

Ledipasvir-acetone solution inside the chemical fume hood.

Disposal Plan
Proper disposal of chemical waste is critical to ensure environmental protection and laboratory

safety.

Waste Segregation and Storage:

Liquid Waste: All liquid waste containing Ledipasvir and acetone must be collected in a

designated, labeled, and sealed waste container. The container should be made of a

material compatible with acetone (e.g., glass or high-density polyethylene).

Solid Waste: Any solid waste contaminated with the Ledipasvir-acetone solution (e.g.,

gloves, weigh boats, paper towels) should be collected in a separate, clearly labeled

hazardous waste bag.
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Disposal Procedure:

Segregate Waste: At the point of generation, separate liquid and solid waste into their

respective containers.

Label Container: Clearly label the waste container with "Hazardous Waste," "Ledipasvir," and

"Acetone."

Store Appropriately: Store the sealed waste container in a designated satellite accumulation

area away from ignition sources.

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company.[6] Do not pour any Ledipasvir or acetone waste down

the drain.

Quantitative Data
The following tables provide key quantitative data for acetone, which is the primary solvent and

driver of many of the immediate physical hazards.

Table 3: Physical and Chemical Properties of Acetone

Property Value

Molecular Formula C3H6O

Molar Mass 58.08 g/mol

Boiling Point 56 °C (132.8 °F)[2]

Flash Point -18 °C (-0.4 °F)[2]

Autoignition Temperature 465 °C (869 °F)[2]

Vapor Pressure 24.7 kPa at 20 °C

Solubility in Water Miscible

Table 4: Occupational Exposure Limits for Acetone
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Organization TWA (8-hour) STEL (15-minute)

OSHA (PEL) 1000 ppm (2400 mg/m³)[7] Not Established

ACGIH (TLV) 250 ppm 500 ppm

NIOSH (REL) 250 ppm (590 mg/m³)[7] Not Established

OSHA: Occupational Safety and Health Administration; PEL: Permissible Exposure Limit;

ACGIH: American Conference of Governmental Industrial Hygienists; TLV: Threshold Limit

Value; NIOSH: National Institute for Occupational Safety and Health; REL: Recommended

Exposure Limit; TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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